Cas no 743440-55-3 (3-{1-4-chloro-3-(trifluoromethyl)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-cyanoprop-2-enoic acid)

• Product Name: 3-{1-4-chloro-3-(trifluoromethyl)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-cyanoprop-2-enoic acid
• CAS No: 743440-55-3
• MF: C₁₇H₁₂ClF₃N₂O₂
• MW: 368.737593650818
• CID: 5233757
• PubChem ID: 2106672
• Update Time: 2025-05-28

3-{1-4-chloro-3-(trifluoromethyl)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-cyanoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[1-[4-chloro-3-(trifluoromethyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl]-2-cyano-
• 3-{1-[4-chloro-3-(trifluoromethyl)phenyl]-2,5-dimethyl-1h-pyrrol-3-yl}-2-cyanoprop-2-enoic acid
• 3-{1-4-chloro-3-(trifluoromethyl)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-cyanoprop-2-enoic acid

• Inchi： 1S/C17H12ClF3N2O2/c1-9-5-11(6-12(8-22)16(24)25)10(2)23(9)13-3-4-15(18)14(7-13)17(19,20)21/h3-7H,1-2H3,(H,24,25)
• InChI Key： MUJGZJLSDPJPEO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)=CC1C=C(C)N(C2=CC=C(Cl)C(C(F)(F)F)=C2)C=1C

Additional information on 3-{1-4-chloro-3-(trifluoromethyl)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-cyanoprop-2-enoic acid

Comprehensive Overview of 3-{1-4-chloro-3-(trifluoromethyl)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-cyanoprop-2-enoic acid (CAS No. 743440-55-3)

The compound 3-{1-4-chloro-3-(trifluoromethyl)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-cyanoprop-2-enoic acid, identified by CAS No. 743440-55-3, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a pyrrole core, trifluoromethyl group, and cyanoacrylate moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules due to its modular reactivity and stereoelectronic properties.

In recent years, the demand for fluorinated compounds like 743440-55-3 has surged, driven by their enhanced metabolic stability and membrane permeability in drug design. The trifluoromethyl group (CF₃) is particularly noteworthy, as it frequently appears in FDA-approved drugs for conditions ranging from inflammation to oncology. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. Computational studies suggest that the cyanoacrylic acid segment of this molecule may contribute to hydrogen-bonding interactions with biological targets, a feature often queried in AI-driven molecular docking simulations.

The synthetic versatility of CAS 743440-55-3 has also attracted attention in green chemistry circles. With growing emphasis on sustainable synthesis, methodologies involving catalytic C-H activation or photochemical reactions to assemble its pyrrole-chlorophenyl scaffold are under investigation. Patent literature reveals its utility as an intermediate in crop protection agents, addressing global concerns about food security and resistant pest strains. These applications frequently appear in search engine queries related to next-generation agrochemicals.

Analytical characterization of this compound presents intriguing challenges due to its zwitterionic nature and rotational conformers. Advanced techniques like NMR crystallography and high-resolution mass spectrometry (HRMS) are often employed to confirm its structure—a topic frequently discussed in spectroscopy forums. The 2,5-dimethylpyrrole component contributes to distinct UV-Vis absorption patterns, making it relevant for photophysical studies in materials science.

From a regulatory perspective, 743440-55-3 exemplifies the importance of REACH compliance in specialty chemicals. Its chloro-trifluoromethyl combination requires careful assessment of environmental persistence, reflecting broader industry shifts toward eco-design principles. Safety data sheets emphasize standard laboratory precautions, aligning with occupational health best practices—a recurring theme in industrial hygiene searches.

Ongoing research explores derivatization strategies for this molecule, particularly at the cyanoacrylic acid position. Some studies investigate its potential as a Michael acceptor in bioconjugation chemistry, responding to the biopharma sector's need for site-specific protein modification technologies. The electron-withdrawing effects of its substituents make it a candidate for non-linear optical materials, connecting to trending searches about organic electronics.

In summary, 3-{1-4-chloro-3-(trifluoromethyl)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-cyanoprop-2-enoic acid represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable technology. Its CAS No. 743440-55-3 serves as a key identifier for researchers navigating the expanding landscape of functionalized heterocycles, while its structural motifs continue to inspire innovations across multiple scientific disciplines.